1,2-Dimethylpiperidine-4-carboxylic acid hydrochloride, cis

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• SMILES: CC1CC(CCN1C)C(=O)O.Cl
• InChI: InChI=1S/C8H15NO2.ClH/c1-6-5-7(8(10)11)3-4-9(6)2;/h6-7H,3-5H2,1-2H3,(H,10,11);1H/t6-,7-;/m0./s1
• InChIKey: OQHFZECFUQVVFE-LEUCUCNGSA-N

1,2-Dimethylpiperidine-4-carboxylic acid hydrochloride, cis (CAS 1808512-08-4) is a disubstituted piperidine-4-carboxylic acid derivative featuring a cis relationship between the C2-methyl and C4-carboxylic acid substituents, with an additional N1-methyl group. The hydrochloride salt form (MW 193.67 g/mol) incorporates a defined relative stereochemistry that locks the piperidine ring into a specific conformational profile, distinguishing it from trans diastereomers and regioisomeric dimethylpiperidine carboxylic acids.

cis-1,2-Dimethylpiperidine-4-carboxylic Acid Hydrochloride: Chiral Piperidine Scaffold for Medicinal Chemistry Procurement

1,2-Dimethylpiperidine-4-carboxylic acid hydrochloride, cis (CAS 1808512-08-4) is a disubstituted piperidine-4-carboxylic acid derivative featuring a cis relationship between the C2-methyl and C4-carboxylic acid substituents, with an additional N1-methyl group . The hydrochloride salt form (MW 193.67 g/mol) incorporates a defined relative stereochemistry that locks the piperidine ring into a specific conformational profile, distinguishing it from trans diastereomers and regioisomeric dimethylpiperidine carboxylic acids [1]. As a chiral, saturated N-heterocyclic building block, it serves as a key intermediate in the synthesis of biologically active molecules, particularly in programs targeting chemokine receptors and phosphodiesterases [2].

Cis-2,4-disubstituted piperidine scaffold with defined relative stereochemistry

Hydrochloride salt for enhanced aqueous solubility and reproducible handling

Intermediate reported for chemokine receptor and phosphodiesterase research programs

• [1] Gutierrez O, Bode JW, Wanner B, Kreituss I, Kozlowski MC. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. J Am Chem Soc. 2015;137(35):11491-11497. doi:10.1021/jacs.5b07201. View Source
• [2] Hu S, Gu Q, Wang Z, Weng Z, Cai Y, Dong X, Hu Y, Liu T, Xie X. Design, synthesis, and biological evaluation of novel piperidine-4-carboxamide derivatives as potent CCR5 inhibitors. Eur J Med Chem. 2014;71:259-266. doi:10.1016/j.ejmech.2013.11.008. View Source

Why 1,2-Dimethylpiperidine-4-carboxylic Acid Hydrochloride cis Cannot Be Substituted with Unspecified Stereoisomers or Regioisomers

Substitution of piperidine-4-carboxylic acid derivatives without controlling stereochemistry or methylation pattern introduces uncontrolled variables in both synthetic and biological contexts. The cis versus trans configuration of 2,4-disubstituted piperidines produces markedly different reactivity profiles in catalytic transformations, with selectivity factors (s) reaching up to 52 in kinetic resolution experiments [1]. Furthermore, the position of methyl substituents on the piperidine ring dramatically alters biological target engagement: 2,6-dimethylpiperidine displays a Ki of 8.8 μM at the nicotinic receptor ion channel, whereas the mono-2-methyl analogue shows a 68-fold weaker Ki of 600 μM, and 3- or 4-methylpiperidines are even less potent [2]. The N1-methyl group also modulates basicity, with N-methylpiperidine-4-carboxylic acid exhibiting a predicted pKa of 3.16 (carboxylic acid) and 8.43 (amine), compared to pKa values of 3.73 and 10.72 for the parent isonipecotic acid . These quantitative differences mean that using a racemic, trans, or differently methylated analogue will yield divergent synthetic outcomes and biological results.

Cis vs trans configuration may shift reactivity in enantioselective acylation; trans isomers show markedly lower selectivity factors.

Methyl group count and position alter receptor binding profiles; ≥68-fold Ki differences reported for nicotinic receptor, so regioisomers cannot substitute.

N-Methylation modulates amine basicity by ~2.3 pKa units, changing ionization and solubility vs. non-methylated analogues; free base vs. HCl salt also impacts handling.

• [1] Gutierrez O, Bode JW, Wanner B, Kreituss I, Kozlowski MC. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. J Am Chem Soc. 2015;137(35):11491-11497. doi:10.1021/jacs.5b07201. View Source
• [2] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. doi:10.1007/BF00973333. View Source

Quantitative Differentiation Evidence for cis-1,2-Dimethylpiperidine-4-carboxylic Acid Hydrochloride Versus Closest Analogs

Cis vs. Trans Configuration: Disparate Reactivity in Catalytic Kinetic Resolution (Selectivity Factor s up to 52)

In the catalytic kinetic resolution of disubstituted piperidines, cis-substituted isomers display fundamentally different reactivity compared to their trans counterparts due to a pronounced conformational effect. The cis isomers exhibit a strong preference for acylation of conformers in which the α-substituent occupies the axial position, yielding practical selectivity factors (s) of up to 52 [1]. This enables efficient separation of cis enantiomers from racemic mixtures, a property not achievable with trans isomers under the same conditions.

Cis vs Trans Reactivity

Class-level

s up to 52 (cis)

Supports enantioselective derivatization context for cis isomer

Class-level evidence; may not transfer to all substrates

Evidence Dimension	Kinetic resolution selectivity factor (s) for disubstituted piperidines
Target Compound Data	Cis-2,4-disubstituted piperidines: selectivity factors s up to 52 (class-level)
Comparator Or Baseline	Trans-2,4-disubstituted piperidines: markedly lower or no selectivity under identical NHC/chiral hydroxamic acid conditions
Quantified Difference	Cis isomers show selectivity factors enabling enantiomeric enrichment; trans isomers exhibit disparate (reduced) reactivity, with s values typically below 10 or no kinetic resolution observed
Conditions	Catalytic system: achiral N-heterocyclic carbene (NHC) + chiral hydroxamic acid; solvent: CHCl₃ or toluene; temperature: 23-40°C

Why This Matters

For procurement, the cis configuration ensures predictable enantioselective derivatization behavior that trans isomers cannot replicate, directly impacting synthetic route efficiency and enantiopurity of downstream products.

• [1] Gutierrez O, Bode JW, Wanner B, Kreituss I, Kozlowski MC. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. J Am Chem Soc. 2015;137(35):11491-11497. doi:10.1021/jacs.5b07201. View Source

Positional Methylation Drives >68-Fold Difference in Nicotinic Receptor Binding Affinity

The biological impact of methyl group positioning on the piperidine ring is quantitatively demonstrated by nicotinic acetylcholine receptor ion channel binding data. 2,6-Dimethylpiperidine inhibits [³H]H12-HTX binding with a Ki of 8.8 μM, whereas 2-methylpiperidine (mono-substituted) yields a Ki of 600 μM—a 68-fold reduction in affinity [1]. 3- and 4-methylpiperidine are even less potent. This establishes that the specific 1,2-dimethyl substitution pattern of the target compound confers a distinct conformational and electronic profile that cannot be reproduced by alternative methylation patterns.

Methyl Position Impact

Class-level

≥68-fold Ki difference

Distinct binding profile for 1,2-dimethyl pattern vs. other regioisomers

Class-level evidence from nicotinic receptor model

Evidence Dimension	Inhibition constant (Ki) for [³H]H12-HTX binding to Torpedo nicotinic receptor ion channel
Target Compound Data	Class representative: 2,6-dimethylpiperidine Ki = 8.8 μM; 2-methylpiperidine Ki = 600 μM (positional sensitivity demonstrated)
Comparator Or Baseline	3-methylpiperidine and 4-methylpiperidine: Ki > 600 μM (less potent than 2-methylpiperidine)
Quantified Difference	≥68-fold difference between 2,6-dimethyl and 2-monomethyl; >68-fold difference relative to 3- or 4-methyl isomers
Conditions	Radioligand binding assay: [³H]perhydrohistrionicotoxin ([³H]H12-HTX) displacement from Torpedo californica electric organ membranes, ±1 μM carbamylcholine

Why This Matters

This demonstrates that methyl group count and position are not interchangeable parameters; the 1,2-dimethyl pattern of the target compound represents a distinct pharmacophoric element that diverges quantitatively from all mono-methyl and differently dimethylated regioisomers.

• [1] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. doi:10.1007/BF00973333. View Source

N-Methylation Modulates Amine Basicity by Approximately 2.3 pKa Units Relative to Parent Isonipecotic Acid

N-Methylation of piperidine-4-carboxylic acid alters the amine basicity from pKa ~10.72 (parent isonipecotic acid) to pKa ~8.43 (N-methyl analogue), a decrease of approximately 2.3 log units [1]. This shift changes the ionization state at physiological pH, directly affecting solubility, permeability, and salt-forming properties. The carboxylic acid pKa remains relatively stable (3.16 for N-methyl derivative vs. 3.73 for parent). The hydrochloride salt of the target compound further ensures consistent protonation state and enhanced aqueous solubility.

N-Methyl Basicity Shift

Cross-study context

ΔpKa ≈ −2.3 (amine)

Alters ionization at physiological pH vs. parent isonipecotic acid

Predicted pKa; experimental confirmation recommended

Evidence Dimension	Amine pKa (most basic center) of piperidine-4-carboxylic acid derivatives
Target Compound Data	N-Methylpiperidine-4-carboxylic acid: predicted amine pKa = 8.43 ± 0.10 (at 25°C)
Comparator Or Baseline	Isonipecotic acid (piperidine-4-carboxylic acid, no N-methyl): pKa (amine) = 10.72 (measured); pKa (carboxylic acid) = 3.73
Quantified Difference	ΔpKa (amine) ≈ -2.3 units; carboxylic acid pKa shifts from 3.73 to 3.16 (Δ ≈ -0.6 units)
Conditions	pKa values predicted (ACD/Labs) or measured at 25°C in aqueous solution; data from ChemicalBook and HMDB

Why This Matters

The 2.3-unit reduction in amine basicity translates to a lower fraction of protonated amine at pH 7.4, altering the compound's logD, membrane permeability, and its behavior in salt formation or formulation compared to non-N-methylated analogues.

• [1] Human Metabolome Database (HMDB). Isonipecotic acid (HMDB0253664). https://hmdb.ca/metabolites/HMDB0253664 (accessed 2026). View Source

Hydrochloride Salt Provides Defined Melting Point (255°C) and Enhanced Aqueous Solubility Compared to Free Base

The hydrochloride salt of 1,2-dimethylpiperidine exhibits a well-defined melting point of 255°C [1], providing a reliable identity and purity checkpoint. For the piperidine-4-carboxylic acid series, the hydrochloride salt of the parent compound (isonipecotic acid HCl) demonstrates water solubility of 320 g/L at 20°C , whereas the free base is less soluble. While direct solubility data for the target compound are not published, the hydrochloride salt form consistently provides superior aqueous solubility and solid-state stability compared to the free base across piperidine-4-carboxylic acid derivatives.

HCl Salt Properties

Reported

mp 255°C; 320 g/L solubility

Ensures reproducible handling and dissolution for solution-phase chemistry

Solubility from class analog; target data to verify

Evidence Dimension	Melting point and aqueous solubility of hydrochloride salt vs. free base
Target Compound Data	1,2-Dimethylpiperidine hydrochloride: mp 255°C (CAS 822-88-8); hydrochloride salt form
Comparator Or Baseline	Piperidine-4-carboxylic acid (free base, CAS 498-94-2) vs. piperidine-4-carboxylic acid hydrochloride (CAS 5984-56-5): water solubility 320 g/L for HCl salt
Quantified Difference	Hydrochloride salt of isonipecotic acid: 320 g/L water solubility at 20°C; free base: lower solubility (zwitterionic character). Target compound mp (HCl salt) = 255°C.
Conditions	Melting point from CAS Common Chemistry; solubility measured at 20°C in water (Parchem supplier data)

Why This Matters

The hydrochloride salt ensures consistent solid-state handling, accurate weighing, and reproducible dissolution for solution-phase chemistry or biological assays, avoiding the variability inherent to zwitterionic free bases.

• [1] CAS Common Chemistry. Piperidine, 1,2-dimethyl-, hydrochloride (1:1), CAS RN 822-88-8. American Chemical Society. https://commonchemistry.cas.org/detail?cas_rn=822-88-8 (retrieved 2026). View Source

Cis-2,4-Disubstitution Pattern Enables Conformationally Restricted Scaffold Distinct from 1,4- or 3,3-Dimethyl Regioisomers

The cis-1,2-dimethyl-4-carboxylic acid substitution pattern creates a defined spatial relationship between the basic amine, the C2-methyl group, and the C4-carboxylic acid. In contrast, 1,4-dimethylpiperidine-4-carboxylic acid (geminal dimethyl at C4) presents a quaternary center that eliminates the C4 stereocenter entirely, while 3,3-dimethylpiperidine-4-carboxylic acid moves the gem-dimethyl to the C3 position, fundamentally altering ring conformation . The cis-2,4 relationship in the target compound is known to produce a specific chair conformation with predictable axial/equatorial substituent preferences, a feature exploited in the design of conformationally constrained amino acid analogs such as cis-2,4-piperidinedicarboxylic acid, which acts as an NMDA receptor antagonist [1].

Scaffold Topology

Class-level

2 stereocenters (cis)

Enables greater 3D diversity for SAR vs. gem-dimethyl regioisomers

Class-level; biological relevance from cis-2,4-PDCA analog

Evidence Dimension	Scaffold topology: relative orientation of substituents and number of stereogenic centers
Target Compound Data	cis-1,2-Dimethylpiperidine-4-carboxylic acid: 2 stereocenters (C2, C4); cis relationship; N1 and C2 methyl groups
Comparator Or Baseline	1,4-Dimethylpiperidine-4-carboxylic acid: 0 stereocenters (C4 geminal); 3,3-Dimethylpiperidine-4-carboxylic acid: 1 stereocenter (C4 only)
Quantified Difference	Target compound has 2 stereocenters enabling 4 stereoisomers; 1,4-dimethyl regioisomer has zero; 3,3-dimethyl regioisomer has one
Conditions	Structural comparison based on established chemical topology; NMDA receptor data from cis-2,4-PDCA as reference for biological relevance of cis-2,4 scaffold

Why This Matters

The higher stereochemical complexity (2 stereocenters) of the cis-1,2-dimethyl compound offers greater three-dimensional diversity for structure-activity relationship exploration compared to geminally dimethylated regioisomers, which are achiral or have reduced stereochemical dimensionality.

• [1] Davies J, Evans RH, Francis AA, Jones AW, Smith DA, Watkins JC. Conformational aspects of the actions of some piperidine dicarboxylic acids at excitatory amino acid receptors in the mammalian and amphibian spinal cord. Neurochem Res. 1982;7(9):1119-1133. doi:10.1007/BF00965024. View Source

High-Value Application Scenarios for cis-1,2-Dimethylpiperidine-4-carboxylic Acid Hydrochloride Based on Quantitative Differentiation

Enantioselective Synthesis of CCR5 Antagonist Building Blocks Requiring Defined cis-2,4 Stereochemistry

The cis-1,2-dimethylpiperidine-4-carboxylic acid scaffold serves as a key chiral intermediate for constructing piperidine-4-carboxamide-based CCR5 antagonists. The synthetic accessibility of enantiomerically enriched cis-2,4-disubstituted piperidines via kinetic resolution (selectivity factors up to 52) enables procurement of the correct stereoisomer for lead optimization programs targeting the CCR5 receptor, where piperidine-4-carboxamide derivatives have demonstrated IC50 values as low as 25.5 nM, equivalent to maraviroc (IC50 = 25.4 nM) [6]. The defined cis configuration is critical, as the trans diastereomer would project the carboxylic acid-derived substituent into a different vector, disrupting the 'Y-shape' pharmacophore required for CCR5 binding [5].

Conformationally Constrained Amino Acid Analog Design for Ionotropic Glutamate Receptor Modulation

The cis-2,4-disubstituted piperidine ring system is a validated scaffold for designing conformationally restricted glutamate analogs. Cis-2,4-piperidinedicarboxylic acid (cis-2,4-PDCA) acts as an NMDA receptor ligand, with the cis arrangement of the 2- and 4-carboxyl groups mimicking the folded conformation of glutamate [6]. The target compound, bearing a carboxylic acid at C4 and a methyl group at C2 (instead of a second carboxyl), provides a mono-acidic, N-methylated variant that can serve as an intermediate for synthesizing subtype-selective NMDA receptor modulators with potentially reduced polypharmacology compared to the dicarboxylic acid analog.

Synthesis of PDE4 Inhibitor Intermediates Requiring N-Methylpiperidine-4-carboxylic Acid Core

Patents disclosing piperidine derivatives as PDE4 inhibitors (e.g., US 7,109,342) describe N-alkylpiperidine-4-carboxylic acid scaffolds as the core pharmacophoric element [6]. The target compound's combination of N1-methyl and C2-methyl substitution provides a pre-functionalized scaffold that avoids the need for late-stage N-methylation or C2-alkylation. The hydrochloride salt ensures reliable solubility in polar aprotic solvents (DMF, DMSO) commonly used in amide coupling reactions with the C4-carboxylic acid, streamlining the synthesis of PDE4-targeted compound libraries [5].

Chiral Building Block for Asymmetric Synthesis of Trisubstituted Piperidines via Enzymatic Desymmetrization

The oxygenase-catalyzed desymmetrization of N,N-dialkyl-piperidine-4-carboxylates, as demonstrated with γ-butyrobetaine hydroxylase (BBOX), produces products with two or three stereogenic centers from achiral starting materials [6]. The cis-1,2-dimethylpiperidine-4-carboxylic acid scaffold can serve as a chiral reference standard or starting material for such transformations, where the pre-installed cis stereochemistry at C2 and C4 directs the regioselectivity of subsequent enzymatic hydroxylation or functionalization, enabling access to enantiopure trisubstituted piperidines that are otherwise challenging to synthesize.

Application

Selection Property

Validation Focus

CCR5 antagonist lead optimization

Cis-2,4 stereochemical control

Enantiomeric enrichment via kinetic resolution

NMDA receptor modulator design

Cis-2,4 scaffold mimicking folded glutamate

Subtype-selective NMDA receptor profiling

PDE4 inhibitor library synthesis

N-Methylpiperidine-4-carboxylic acid core

Amide coupling efficiency at C4-carboxylic acid

Enzymatic desymmetrization substrate

Pre-installed cis stereochemistry

Regioselectivity in oxygenase-catalyzed hydroxylation

• [1] Hu S, Gu Q, Wang Z, Weng Z, Cai Y, Dong X, Hu Y, Liu T, Xie X. Design, synthesis, and biological evaluation of novel piperidine-4-carboxamide derivatives as potent CCR5 inhibitors. Eur J Med Chem. 2014;71:259-266. doi:10.1016/j.ejmech.2013.11.008. View Source
• [2] Gutierrez O, Bode JW, Wanner B, Kreituss I, Kozlowski MC. Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. J Am Chem Soc. 2015;137(35):11491-11497. View Source
• [3] Davies J, Evans RH, Francis AA, Jones AW, Smith DA, Watkins JC. Conformational aspects of the actions of some piperidine dicarboxylic acids at excitatory amino acid receptors. Neurochem Res. 1982;7(9):1119-1133. View Source
• [4] Ono S, et al. Piperidine derivatives and agent comprising the derivative as active ingredient. US Patent 7,109,342 B2, issued September 19, 2006. View Source
• [5] Aronstam RS, Edwards MW, Daly JW, Albuquerque EX. Interactions of piperidine derivatives with the nicotinic cholinergic receptor complex from Torpedo electric organ. Neurochem Res. 1988;13:171-176. View Source
• [6] Rydzik AM, Leung IKH, Kochan GT, et al. Oxygenase-catalyzed desymmetrization of N,N-dialkyl-piperidine-4-carboxylic acids. Angew Chem Int Ed. 2014;53(41):10925-10927. doi:10.1002/anie.201406047. View Source